N-((2-(thiophen-3-yl)pyridin-4-yl)methyl)-2-(4-(trifluoromethyl)phenyl)acetamide

• IUPAC Name: N-[(2-thiophen-3-ylpyridin-4-yl)methyl]-2-[4-(trifluoromethyl)phenyl]acetamide
• InChI: InChI=1S/C19H15F3N2OS/c20-19(21,22)16-3-1-13(2-4-16)10-18(25)24-11-14-5-7-23-17(9-14)15-6-8-26-12-15/h1-9,12H,10-11H2,(H,24,25)
• InChI Key: FQRANLZPPYXYJR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1CC(=O)NCC2=CC(=NC=C2)C3=CSC=C3)C(F)(F)F
• Molecular Formula: C19H15F3N2OS
• Molecular Weight: 376.4 g/mol

Description

N-((2-(thiophen-3-yl)pyridin-4-yl)methyl)-2-(4-(trifluoromethyl)phenyl)acetamide, also known as TAK-659, is a small molecule inhibitor that has been extensively studied for its potential use in cancer treatment. This compound has been shown to have a selective inhibitory effect on several kinases that are involved in the pathogenesis of various types of cancer.

Scientific Research Applications

Synthetic Chemistry Applications

• The synthesis and structural characterization of related compounds, such as fluorinated derivatives and various acetamides, have been explored. For instance, the ozonation and catalytic hydrogenation techniques have been applied to synthesize fluorinated derivatives of sigma-1 receptor modulators, illustrating the methods for modifying and enhancing the chemical properties of similar compounds (Kuznecovs et al., 2020).

Molecular Characterization

• Crystal structure and density functional theory (DFT) studies have been conducted on compounds within the same chemical family, aiding in the understanding of their molecular configurations and interactions. Such research contributes to the fundamental knowledge of the molecular behavior of these compounds, which is essential for their application in various scientific fields (Umezono & Okuno, 2015).

Medicinal Chemistry Potential

• The exploration of these compounds in medicinal chemistry, focusing on their potential as ligands in the synthesis of metal complexes, is another significant area of application. Research into thioether-containing pyridylalkylamide ligands, for example, demonstrates the potential for creating novel copper complexes with specific biological or catalytic activities (Zhao, 2015).